![molecular formula C11H8BrClN4OS B2982795 5-bromo-2-chloro-N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)benzamide CAS No. 921112-89-2](/img/structure/B2982795.png)
5-bromo-2-chloro-N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)benzamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic methods and confirmed with X-ray crystallography. Unfortunately, specific information about the molecular structure of this compound is not available in the sources I found .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include parameters such as molecular weight, melting point, boiling point, and solubility. The exact physical and chemical properties of this compound are not specified in the sources I found .Scientific Research Applications
Synthesis and Chemical Properties
Compounds with structures related to [1,2,4]triazolo and thiazolo derivatives have been extensively studied for their synthetic methodologies and chemical properties. For example, the synthesis of 8-Bromo-7-chloro[1,2,4]triazolo[4,3-c]pyrimidines showcases the utility of bromine-mediated oxidative cyclization for creating complex heterocyclic structures. These compounds exhibit stability that allows for further chemical manipulations, such as Dimroth rearrangement and various palladium-catalyzed cross-couplings, demonstrating their versatility as synthetic intermediates (Tang, Wang, Li, & Wang, 2014).
Antimicrobial Activities
Some [1,2,4]triazolo and thiazolo derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives were developed and found to possess good or moderate activities against a range of microorganisms, highlighting their potential as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Heterocyclic Compound Synthesis
Research on the synthesis of new heterocycles with dicoordinated phosphorus or sulfur elements indicates the exploration of novel chemical spaces. These studies contribute to the broadening of heterocyclic chemistry, enabling the development of new materials and pharmaceuticals with potentially unique properties. For example, the synthesis of 3-substituted thiazolo[3,2-d][1,4,2]diazaphospholes demonstrates innovative approaches to incorporating phosphorus into complex rings, which could have implications for material science and pharmacology (Bansal, Mahnot, Sharma, & Karaghiosoff, 1992).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-bromo-2-chloro-N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrClN4OS/c12-6-1-2-8(13)7(5-6)9(18)14-10-15-16-11-17(10)3-4-19-11/h1-2,5H,3-4H2,(H,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGPGGIJLMPNSSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=NN=C(N21)NC(=O)C3=C(C=CC(=C3)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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